Cas no 2640964-77-6 (4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine
• CAS No: 2640964-77-6
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• CID: 5318065
• PubChem ID: 155798266
• Update Time: 2025-06-14

4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine
• F6791-4875
• 2640964-77-6
• AKOS040730688
• 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C16H22N4OS/c1-22-16-17-13(11-2-3-11)10-14(18-16)19-6-8-20(9-7-19)15(21)12-4-5-12/h10-12H,2-9H2,1H3
• InChI Key： KOXMUQNFHYEOLQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(C2CC2)=N1)N1CCN(CC1)C(C1CC1)=O

Computed Properties

• Exact Mass: 318.15143251g/mol
• Monoisotopic Mass: 318.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine

Comprehensive Overview of 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine (CAS No. 2640964-77-6)

The compound 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine (CAS No. 2640964-77-6) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and piperazine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in scientific databases and AI-driven platforms. The presence of the methylsulfanyl group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in drug discovery and material science. 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine stands out due to its balanced lipophilicity and metabolic stability, attributes often queried by researchers optimizing bioavailability. Its CAS No. 2640964-77-6 is frequently cited in patents and academic papers, reflecting its growing importance. The compound's ability to modulate protein-protein interactions has also sparked interest in the context of targeted therapies, a hot topic in precision medicine.

The synthesis of 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine involves multi-step organic reactions, with the cyclopropanecarbonyl group playing a pivotal role in its biological activity. Analytical techniques such as NMR and HPLC are commonly employed to characterize its purity, as these methods are frequently searched by quality control professionals. The compound's stability under various pH conditions is another area of interest, particularly for formulators working on oral dosage forms.

From an industrial perspective, CAS No. 2640964-77-6 is often discussed in forums focusing on scalable synthesis and green chemistry. Environmental concerns have led to increased searches for solvent-free reactions and catalytic methods, which align with this compound's synthetic pathways. Its pyrimidine core is also a subject of interest in agrochemical research, where it is explored for its potential as a plant growth regulator or pest control agent.

In conclusion, 4-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-cyclopropyl-2-(methylsulfanyl)pyrimidine represents a multifaceted compound with broad applicability. Its CAS No. 2640964-77-6 serves as a key identifier for researchers and industry professionals alike. As the scientific community continues to explore its properties, this compound is poised to play a critical role in advancing medicinal chemistry and sustainable agriculture, addressing some of the most pressing challenges in these fields.